Cas no 1263178-47-7 (Racemic-(3aR,6aR)-1-(tert-butoxycarbonyl)-3a,5,6,6a-tetrahydrospiro[cyclopenta[d]isoxazole-4,4-piperidine]-3-carboxylic acid)

• Product Name: Racemic-(3aR,6aR)-1-(tert-butoxycarbonyl)-3a,5,6,6a-tetrahydrospiro[cyclopenta[d]isoxazole-4,4-piperidine]-3-carboxylic acid
• CAS No: 1263178-47-7
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• MDL: MFCD18792930
• CID: 4565938
• Update Time: 2023-08-09

Racemic-(3aR,6aR)-1-(tert-butoxycarbonyl)-3a,5,6,6a-tetrahydrospiro[cyclopenta[d]isoxazole-4,4-piperidine]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aR,6aR)-1-(tert-butoxycarbonyl)-3a,5,6,6a-tetrahydrospiro[cyclopenta[d]isoxazole-4,4-piperidine]-3-carboxylic acid
• (3aR,6aR)-1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[3a,5,6,6a-tetrahydrocyclopenta[d][1,2]oxazole-4,4'-piperidine]-3-carboxylic acid
• Racemic-(3aR,6aR)-1'-(tert-butoxycarbonyl)-3a,5,6,6a-tetrahydrospiro[cyclopenta[d]isoxazole-4,4'-piperidine]-3-carboxylic acid
• AM804882
• W14215
• 1-Oxo-4-phenyl-2,7-diaza-

• MDL： MFCD18792930
• Inchi： 1S/C16H24N2O5/c1-15(2,3)22-14(21)18-8-6-16(7-9-18)5-4-10-11(16)12(13(19)20)17-23-10/h10-11H,4-9H2,1-3H3,(H,19,20)/t10-,11+/m1/s1
• InChI Key： VNDVOVRRHZDSJC-MNOVXSKESA-N
• SMILES： O1[C@@H]2CCC3(CCN(C(=O)OC(C)(C)C)CC3)[C@@H]2C(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 543
• XLogP3: 1.8
• Topological Polar Surface Area: 88.4